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inhibitors

  • disodium;5-[2-[[2-(3-chlorophenyl)-2-hydroxyethyl]amino]propyl]-1,3-benzodioxole-2,2-dicarboxylate
    disodium;5-[2-[[2-(3-chlorophenyl)-2-hydroxyethyl]amino...
    • Cat. No.:
    • B1663529
    • CAS No.:
    • Molecular Formula:
    • C20H18ClNNa2O7
    • Molecular Weight:
    • 465.8 g/mol
    Description
    CL 316243 disodium salt(151126-84-0) is a potent and highly selective β3-adrenoceptor agonist (EC50 = 3 nM);  > 10000-fold selective over β1 and β2 receptors. Increases brown adipose tissue thermogenesis an...
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  • Ono-AE2-227
    Ono-AE2-227
    • Cat. No.:
    • B1662444
    • CAS No.:
    • Molecular Formula:
    • C27H23NO3
    • Molecular Weight:
    • 409.5 g/mol
    Description
    EP(4)-selective antagonist;  High Quality Biochemicals for Research Uses
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  • L162441
    L162441
    • Cat. No.:
    • B1662704
    • CAS No.:
    • Molecular Formula:
    • C34H43N5O5S
    • Molecular Weight:
    • 633.8 g/mol
    Description
    L162441 is an Angiotensin type 1 receptor antagonist.
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  • KN-92 phosphate
    KN-92 phosphate
    • Cat. No.:
    • B1663584
    • CAS No.:
    • 1135280-28-2
    • Molecular Formula:
    • C24H28ClN2O7PS
    • Molecular Weight:
    • 555.0 g/mol
    Description
    KN-92 is an inactive derivative of KN-93. KN-93 is a selective inhibitor of Ca2+/calmodulin-dependent kinase II (CaMKII), competitively blocking CaM binding to the kinase (Ki = 370 nM).IC50 value:Target:KN-92 is...
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  • Mofegiline hydrochloride
    Mofegiline hydrochloride
    • Cat. No.:
    • B1662143
    • CAS No.:
    • 120635-25-8
    • Molecular Formula:
    • C11H14ClF2N
    • Molecular Weight:
    • 233.68 g/mol
    Description
    Mofegiline is an inhibitor of monoamine oxidase B (MAO-B;  IC50 = 3.6 nM for the rat brain mitochondrial enzyme). It is selective for MAO-B over MAO-A (IC50 = 680 nM). Mofegiline also inhibits vascular adhe...
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  • 3-[[4-[7-(Hydrazinylmethylideneamino)heptanoylamino]-3-hydroxybutanoyl]amino]propanoic acid
    3-[[4-[7-(Hydrazinylmethylideneamino)heptanoylamino]-3-...
    • Cat. No.:
    • B1663612
    • CAS No.:
    • 140686-92-6
    • Molecular Formula:
    • C15H29N5O5
    • Molecular Weight:
    • 359.42 g/mol
    Description
    N-563 is an analogue of deoxyspergualin with an immunostimulating activity,it promotes resistance to Candida albicans infection in mice.In vivo: The protective effect of the N-563 against C. albicans infection w...
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  • Unii-E4C3xgz4U7
    Unii-E4C3xgz4U7
    • Cat. No.:
    • B1662624
    • CAS No.:
    • 188923-01-5
    • Molecular Formula:
    • C26H29ClF7N5O2
    • Molecular Weight:
    • 612.0 g/mol
    Description
    High affinity NK1 receptor antagonist (IC50 = 0.19 nM at human NK1 receptors). Selective (>300-fold) over h-NK2 and h-NK3 receptors. Exhibits anxiolytic and antidepressant-like effects. Orally active....
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  • (S)-HexylHIBO
    (S)-HexylHIBO
    • Cat. No.:
    • B1662300
    • CAS No.:
    • 334887-48-8
    • Molecular Formula:
    • C12H20N2O4
    • Molecular Weight:
    • 256.30 g/mol
    Description
    (S)-HexylHIBO is a group I mGluR antagonist.
    Group I mGlu receptor antagonist (Kb values are 30 and 61 μM at mGlu1a and mGlu5a receptors respectively). 
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  • BQNH
    BQNH
    • Cat. No.:
    • B1663178
    • CAS No.:
    • 371944-40-0
    • Molecular Formula:
    • C20H25N3O2
    • Molecular Weight:
    • 339.4 g/mol
    Description
    Novel dual cyclooxygenase and lipoxygenase inhibitor targeting hyaluronan-CD44v6 pathway and inducing cytotoxicity in colon cancer cells;  High Quality Biochemicals for Research Uses...
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  • Edelfosine
    Edelfosine
    • Cat. No.:
    • B1662340
    • CAS No.:
    • 77286-66-9
    • Molecular Formula:
    • C27H58NO6P
    • Molecular Weight:
    • 523.7 g/mol
    Description
    Synthetic lysophospholipid analog that selectively inhibits phosphatidylinositol phospholipase C (IC50= 9.6 μM in fibroblasts and adenocarcinoma cells). Also acts as an agonist at platelet-activating factor (PAF...
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